(4-Amino-2-bromo-5-methoxyphenyl) thiocyanate
Description
(4-Amino-2-bromo-5-methoxyphenyl) thiocyanate, also known as ABMTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. ABMTC is a thiocyanate derivative of 5-methoxy-2-bromoaniline, which has been shown to exhibit anti-cancer properties.
Scientific Research Applications
Anticancer Activity
The 2-aminothiazole scaffold, to which our compound belongs, has been investigated for its potential as an anticancer agent. Researchers have synthesized derivatives of this scaffold and evaluated their effectiveness against cancer cells. The compound’s structural variations play a crucial role in determining its activity. Further studies are needed to elucidate the precise mechanisms by which it inhibits cancer cell growth and metastasis .
Antioxidant Properties
Antioxidants play a vital role in protecting cells from oxidative stress and preventing damage caused by free radicals. Some 2-aminothiazole derivatives, including our compound, have demonstrated antioxidant activity. These compounds scavenge free radicals and reduce oxidative damage, making them promising candidates for therapeutic interventions .
Antimicrobial Effects
The 2-aminothiazole-based derivatives have also shown antimicrobial properties. Researchers have explored their potential as antibacterial agents, particularly against drug-resistant strains. Our compound’s unique structure may contribute to its efficacy in combating bacterial infections. Future studies could focus on optimizing its antimicrobial activity .
Anti-Inflammatory Potential
Inflammation is a common factor in various diseases, including autoimmune disorders and chronic conditions. Some 2-aminothiazole derivatives exhibit anti-inflammatory effects by modulating inflammatory pathways. Our compound’s specific substitution pattern may enhance its anti-inflammatory properties. Investigating its impact on inflammatory markers and cytokines could provide valuable insights .
Synthetic Strategies and Novel Derivatives
Researchers have developed synthetic strategies to access novel 2-aminothiazole derivatives. These include N-substituted, 3-substituted, 4-substituted, multi-substituted, and aryl/alkyl-substituted compounds. Our compound, being part of this family, contributes to the expanding library of potential drug candidates. Understanding the synthetic pathways and optimizing their efficiency is crucial for drug development .
properties
IUPAC Name |
(4-amino-2-bromo-5-methoxyphenyl) thiocyanate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2OS/c1-12-7-3-8(13-4-10)5(9)2-6(7)11/h2-3H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEAQYQCQRPZFPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1N)Br)SC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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